N-(4-(2-((4-ethoxyphenyl)amino)-2-oxoethyl)thiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide

• IUPAC Name: N-[4-[2-(4-ethoxyanilino)-2-oxoethyl]-1,3-thiazol-2-yl]-6-oxo-1H-pyridine-3-carboxamide
• InChI: InChI=1S/C19H18N4O4S/c1-2-27-15-6-4-13(5-7-15)21-17(25)9-14-11-28-19(22-14)23-18(26)12-3-8-16(24)20-10-12/h3-8,10-11H,2,9H2,1H3,(H,20,24)(H,21,25)(H,22,23,26)
• InChI Key: WLIDQXHXAAANJZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CC2=CSC(=N2)NC(=O)C3=CNC(=O)C=C3
• Molecular Formula: C19H18N4O4S
• Molecular Weight: 398.4 g/mol

Description

The compound contains several functional groups including an ethoxyphenyl group, a thiazole ring, and a dihydropyridine ring. Compounds with these functional groups are often involved in various biological activities.

Synthesis Analysis

While the specific synthesis pathway for this compound isn’t available, similar compounds are often synthesized through condensation reactions, nucleophilic substitutions, or Suzuki reactions.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its functional groups. The presence of the thiazole and dihydropyridine rings would likely contribute to the compound’s rigidity.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions. For example, the amino group could participate in condensation reactions, and the thiazole ring might undergo electrophilic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the ethoxy group might increase its solubility in organic solvents.

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. For instance, some thiazole-containing compounds act by blocking the biosynthesis of certain bacterial lipids.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activities. As with all chemicals, appropriate safety precautions should be taken when handling it.

Future Directions

Future research could focus on synthesizing this compound and studying its potential biological activities. Given the biological activities associated with its functional groups, it could be a promising candidate for drug development.